Cas no 1797396-40-7 (N,N-dimethyl-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-sulfonamide)

• Product Name: N,N-dimethyl-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-sulfonamide
• CAS No: 1797396-40-7
• MF: C₁₃H₁₈N₄O₃S₂
• MW: 342.437019824982
• CID: 5405593
• Update Time: 2025-08-03

N,N-dimethyl-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-3-[5-(3-thienyl)-1,3,4-oxadiazol-2-yl]-1-piperidinesulfonamide
• N,N-dimethyl-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-sulfonamide

• Inchi： 1S/C13H18N4O3S2/c1-16(2)22(18,19)17-6-3-4-10(8-17)12-14-15-13(20-12)11-5-7-21-9-11/h5,7,9-10H,3-4,6,8H2,1-2H3
• InChI Key： MSARYUILXBUJAD-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCCC(C2=NN=C(C3C=CSC=3)O2)C1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 526.9±60.0 °C(Predicted)
• pka: -3.48±0.70(Predicted)

Additional information on N,N-dimethyl-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-sulfonamide

N,N-Dimethyl-3-[5-(Thiophen-3-Yl)-1,3,4-Oxadiazol-2-Yl]Piperidine-1-Sulfonamide: A Comprehensive Overview

N,N-Dimethyl-3-[5-(Thiophen-3-Yl)-1,3,4-Oxadiazol-2-Yl]Piperidine-1-Sulfonamide, with the CAS number 1797396-40-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which incorporates a piperidine ring substituted with a sulfonamide group and a 1,3,4-oxadiazole moiety. The presence of the thiophene ring further enhances its electronic properties, making it a promising candidate for various applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine derivative. The sulfonamide group is introduced through a nucleophilic substitution reaction, while the 1,3,4-oxadiazole ring is formed via a cyclization process involving appropriate starting materials. The thiophene moiety is incorporated through a coupling reaction, ensuring the stability and reactivity of the final product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for research and development purposes.

One of the most notable features of this compound is its ability to act as a versatile building block in drug design. The sulfonamide group is known for its bioisosteric properties, which allow it to mimic the functionality of carboxylic acids while offering improved pharmacokinetic profiles. The 1,3,4-oxadiazole ring contributes to the compound's stability and ability to form hydrogen bonds, which are critical for interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of this compound in the development of novel therapeutics targeting various diseases. For instance, researchers have explored its role as an inhibitor of kinases involved in cancer progression. The thiophene ring plays a crucial role in enhancing the compound's selectivity and potency against these targets. Additionally, computational studies have revealed that this compound exhibits favorable drug-like properties, including good solubility and low toxicity profiles.

Beyond its pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable coordination complexes makes it a valuable component in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. The incorporation of the thiophene moiety further enhances its electronic properties, making it suitable for applications in optoelectronics and sensing technologies.

In conclusion, N,N-Dimethyl-3-[5-(Thiophen-3-Yl)-1,3,4-Oxadiazol-2-Yl]Piperidine-1-Sulfonamide represents a remarkable example of how structural complexity can be harnessed to create compounds with diverse functionalities. Its unique combination of chemical features positions it as a key player in both medicinal chemistry and materials science. As research continues to uncover new applications for this compound, it is poised to make significant contributions to these fields in the years to come.